Cas no 79-40-3 (Dithiooxamide)

• Product Name: Dithiooxamide
• CAS No: 79-40-3
• MF: C₂H₄N₂S₂
• MW: 120.196557044983
• MDL: MFCD00004941
• CID: 34178
• PubChem ID: 2777982
• Update Time: 2025-06-08

Dithiooxamide Chemical and Physical Properties

Names and Identifiers

• dithiooxamide
• Dithio-oxamide
• Rubeanicacid
• Dithiooxalamide
• Ethanebis(thioamide)
• Ethanedithioamide
• dithiooxalyldiamide
• Dithioxamide
• hydrorubeanic acid
• Oxamide,dithio
• Rubean
• Rubeane
• Rubeanic acid
• Oxamide, dithio-
• Oxaldiimidic acid, dithio-
• USAF MK-6
• Oxalic acid, dithiono-, diamide
• HE28T8Z08D
• RVK
• OAEGRYMCJYIXQT-UHFFFAOYSA-N
• Dithiooxamide, 98%
• C2H4N2S2
• Dithiooxamide, 97%
• PubChem20269
• WLN: SUYZYZUS
• Dithiooxalic acid diamide
• DSSTox_CID_
• MFCD00004941
• dithiooxamid-
• 1,2-ETHANEDISULFENAMIDE
• CHEMBL3184806
• NCGC00248827-01
• 79-40-3
• C2-H4-N2-S2
• NSC-1893
• Dithiooxamide, p.a., 98.0%
• NSC1893
• EN300-16583
• DTXSID3020546
• Dithio oxamide
• USAF B-43
• UNII-HE28T8Z08D
• NSC 1893
• LS-7368
• USAF EK-4394
• METHYL6-(1-BOC-PIPERIDIN-4-YLOXY)INDOLE-2-CARBOXYLATE
• A839674
• Dithiooxamide, for spectrophotometric det. of Cu, Os, Bi, Co, Cu, Fe, Ni, Os, Pt, Ru, >=98.5%
• RUBEANIC ACID [MI]
• NCGC00258321-01
• Ethanedithioamide-
• DTXCID10546
• Tox21_200767
• FT-0625371
• EINECS 201-203-9
• CAS-79-40-3
• HSDB 5230
• Z56347000
• CS-W011204
• F0001-2077
• SCHEMBL259606
• AS-57364
• SY049427
• W-203815
• STL185575
• AKOS000121555
• D78448
• D0957
• Q5283666
• SCHEMBL23782617
• NS00038037
• Oxamide, dithio- (8CI)
• D 0957
• Oxaldiimidic acid, dithio
• HY-W010488
• Oxalic acid, dithiono, diamide
• Oxamide, dithio
• Dithiooxamide

• MDL： MFCD00004941
• Inchi： 1S/C2H4N2S2/c3-1(5)2(4)6/h(H2,3,5)(H2,4,6)
• InChI Key： OAEGRYMCJYIXQT-UHFFFAOYSA-N
• SMILES： S=C(C(N)=S)N

Computed Properties

• Exact Mass: 119.98200
• Monoisotopic Mass: 119.982
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 75.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.4

Experimental Properties

• Color/Form: Red crystal or crystalline powder
• Density: 1.353 (estimate)
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 287.76°C (estimate)
• Flash Point: 106.2 °C
• Refractive Index: 1.5300 (estimate)
• Solubility: ethanol: soluble40mg/10 mL, clear, red
• Water Partition Coefficient: Soluble in alcohols. Slightly soluble in water. Insoluble in ether
• Stability/Shelf Life: Stable.
• PSA: 116.22000
• LogP: 0.95920
• Merck: 8279
• Solubility: It is red when dissolved in alcohol and concentrated sulfuric acid. Slightly soluble in water, insoluble in ether

Dithiooxamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S36/37
• RTECS：RP1575000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Safety Term：S36/37
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides